Cas no 114991-27-4 (1,4-Benzenediol,2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate))

• Product Name: 1,4-Benzenediol,2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate)
• CAS No: 114991-27-4
• MF: C₁₂H₁₈O₅S
• MW: 274.333323001862
• CID: 130577
• PubChem ID: 10446031
• Update Time: 2025-04-19

1,4-Benzenediol,2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediol,2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate)
• PROPOFOL-4-HYDROXY-4-HYDROGENSULFATE
• 114991-27-4
• DTXSID301177908
• 4-Quinol-sulfate
• NS00116542
• [4-hydroxy-3,5-di(propan-2-yl)phenyl] hydrogen sulfate
• 1,4-Benzenediol, 2,6-bis(1-methylethyl)-, 4-(hydrogen sulfate)

• Inchi： 1S/C12H18O5S/c1-7(2)10-5-9(17-18(14,15)16)6-11(8(3)4)12(10)13/h5-8,13H,1-4H3,(H,14,15,16)
• InChI Key： RKAQPQOYAJQIAA-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)OC1C=C(C(=C(C=1)C(C)C)O)C(C)C

Computed Properties

• Exact Mass: 274.08700
• Monoisotopic Mass: 274.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 92.2Ų

Experimental Properties

• PSA: 92.21000
• LogP: 3.90140